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Compound of Interest

Compound Name: 2-Butylcyclohexanone

Cat. No.: B1265551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive health and safety information for the handling of

2-tert-butylcyclohexanone (CAS No. 1728-46-7). The following sections detail the compound's

physicochemical properties, toxicological profile, safe handling procedures, and emergency

response protocols to ensure the well-being of laboratory personnel.

Core Safety and Hazard Information
2-tert-butylcyclohexanone is a combustible liquid and vapor that may cause irritation to the

eyes, skin, respiratory tract, and digestive tract.[1] While extensive toxicological data is not

available for this specific compound, information from structurally related chemicals and in vitro

studies provides insight into its potential hazards. It is crucial to handle this chemical with

appropriate safety precautions in a well-ventilated area.

GHS Classification
While a harmonized GHS classification is not consistently available, safety data sheets indicate

that 2-tert-butylcyclohexanone should be treated as a substance that can cause skin and

serious eye irritation, as well as specific target organ toxicity (single exposure), potentially

affecting the respiratory system.
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Quantitative Data Summary
The following tables summarize the key quantitative data for 2-tert-butylcyclohexanone,

compiled from various safety data sheets and chemical databases.

Table 1: Physical and Chemical Properties

Property Value Source(s)

Molecular Formula C₁₀H₁₈O [2][3]

Molecular Weight 154.25 g/mol [2][4]

Appearance
Clear, colorless to slight yellow

or green liquid
[5][6]

Odor Sweet, fruity odor [5]

Melting Point
-1 °C to 38.55°C (Note: a wide

range is reported)
[6][7]

Boiling Point 62.5 - 64 °C @ 4 mmHg [4][6][7][8]

Flash Point
72 °C (161.6 °F) - 78 °C (172.4

°F)
[1][4]

Density 0.896 g/mL at 25 °C [4][6][7][8]

Refractive Index 1.457 - 1.458 @ 20 °C [7][8]

Solubility
Insoluble in water; Soluble in

organic solvents
[5]

Table 2: Toxicological Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-tert-Butylcyclohexanone
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1728467&Units=SI&Mask=4
https://pubchem.ncbi.nlm.nih.gov/compound/2-tert-Butylcyclohexanone
https://chemicalpoint.eu/product/2-tert-butylcyclohexanone/
https://www.guidechem.com/encyclopedia/2-tert-butylcyclohexanone-dic9293.html
https://chemdad.com/index.php?c=article&id=19611
https://www.guidechem.com/encyclopedia/2-tert-butylcyclohexanone-dic9293.html
https://chemdad.com/index.php?c=article&id=19611
https://www.chemsynthesis.com/base/chemical-structure-9968.html
https://chemicalpoint.eu/product/2-tert-butylcyclohexanone/
https://chemdad.com/index.php?c=article&id=19611
https://www.chemsynthesis.com/base/chemical-structure-9968.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0176552.htm
https://pim-resources.coleparmer.com/sds/97737.pdf
https://chemicalpoint.eu/product/2-tert-butylcyclohexanone/
https://chemicalpoint.eu/product/2-tert-butylcyclohexanone/
https://chemdad.com/index.php?c=article&id=19611
https://www.chemsynthesis.com/base/chemical-structure-9968.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0176552.htm
https://www.chemsynthesis.com/base/chemical-structure-9968.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0176552.htm
https://www.guidechem.com/encyclopedia/2-tert-butylcyclohexanone-dic9293.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Endpoint Value Notes Source(s)

Acute Oral Toxicity

(LD50)
Not available

The toxicological

properties have not

been fully

investigated.

[1]

Acute Dermal Toxicity

(LD50)
Not available

The toxicological

properties have not

been fully

investigated.

[1]

Acute Inhalation

Toxicity (LC50)
Not available

The toxicological

properties have not

been fully

investigated.

[1]

Genotoxicity Non-clastogenic
Based on an in vitro

micronucleus test.
[9][10]

Repeated Dose

Toxicity
No data available

Read-across data

from 2-sec-

butylcyclohexanone is

used for risk

assessment.

[9]

Table 3: Exposure Limits

Component Limit Source

2-tert-butylcyclohexanone
No occupational exposure

limits have been established.

Experimental Protocols
In Vitro Mammalian Cell Micronucleus Test (OECD Test
Guideline 487)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pim-resources.coleparmer.com/sds/97737.pdf
https://pim-resources.coleparmer.com/sds/97737.pdf
https://pim-resources.coleparmer.com/sds/97737.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/98-53-3.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/55739-89-4.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/98-53-3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While the full study report for 2-tert-butylcyclohexanone is not publicly available, the RIFM

(Research Institute for Fragrance Materials) safety assessment indicates that the compound

was found to be non-clastogenic in an in vitro micronucleus test.[9][10] This test is performed

according to the OECD Test Guideline 487.[11][12][13] The general protocol for this assay is as

follows:

Objective: To detect genotoxic damage in the form of micronuclei in the cytoplasm of

interphase cells. Micronuclei can contain chromosome fragments (clastogenicity) or whole

chromosomes (aneugenicity) that were not incorporated into the daughter nuclei during mitosis.

Methodology:

Cell Culture: A suitable mammalian cell line (e.g., human peripheral blood lymphocytes,

CHO, V79, or TK6 cells) is cultured in an appropriate medium.[12][14]

Exposure: Replicate cell cultures are exposed to various concentrations of the test

substance (2-tert-butylcyclohexanone) both with and without an exogenous metabolic

activation system (e.g., S9 fraction from rat liver) to mimic metabolic processes in the body.

[12]

Cytokinesis Block (Optional but Recommended): Cytochalasin B is often added to the culture

to block cytokinesis, resulting in binucleated cells that have completed one round of mitosis.

This allows for the specific analysis of micronuclei in cells that have divided during or after

treatment.[11][12]

Harvesting and Staining: After a suitable incubation period, the cells are harvested, treated

with a hypotonic solution, fixed, and stained with a DNA-specific stain (e.g., Giemsa or a

fluorescent dye).

Analysis: The prepared slides are examined under a microscope to determine the frequency

of micronucleated cells in both treated and control cultures. At least 2000 binucleated cells

per concentration are typically scored.[12]

Data Interpretation: A substance is considered positive if it induces a concentration-related

increase in the number of micronucleated cells.
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Safe Handling and Emergency Procedures Workflow
The following diagram outlines the logical workflow for the safe handling of 2-tert-

butylcyclohexanone, from preparation to disposal and emergency response.
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Safe Handling Workflow for 2-tert-butylcyclohexanone
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Safe handling and emergency response workflow.
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Detailed Safety Procedures
Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles or glasses with side shields.

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or other

protective clothing should be worn to prevent skin contact.

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If

ventilation is inadequate, a NIOSH/MSHA-approved respirator may be necessary.

Handling and Storage
Handling: Avoid contact with eyes, skin, and clothing.[1] Wash hands thoroughly after

handling. Keep containers tightly closed when not in use. Keep away from heat, sparks, and

open flames.[1]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such

as strong oxidizing agents.[1] Containers should be kept tightly closed.

Accidental Release Measures
Minor Spills: Evacuate the immediate area.[15] Absorb the spill with an inert, non-

combustible material such as vermiculite, sand, or earth.[1] Collect the absorbed material

into a labeled, sealable container for hazardous waste disposal.[1] Clean the spill area with

soap and water.

Major Spills: Evacuate the area and contact your institution's Environmental Health and

Safety (EHS) department or emergency response team.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected skin with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.[1]
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Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[1]

Disposal Considerations
Dispose of 2-tert-butylcyclohexanone and any contaminated materials as hazardous waste

in accordance with all applicable federal, state, and local regulations. Do not dispose of

down the drain or in regular trash. Empty containers should be triple-rinsed with a suitable

solvent, and the rinsate collected as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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